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Compound of Interest

Compound Name: ML141

Cat. No.: B15604964 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

ML141 stock solutions using dimethyl sulfoxide (DMSO) as a solvent. ML141 is a potent,

selective, and reversible non-competitive allosteric inhibitor of the Cdc42 GTPase, making it a

valuable tool for studying cellular processes regulated by Cdc42.

Chemical and Physical Properties of ML141
A summary of the key quantitative data for ML141 is presented in the table below for easy

reference.
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Property Value Source(s)

Molecular Weight 407.49 g/mol [1][2]

Molecular Formula C₂₂H₂₁N₃O₃S [3]

Purity ≥98% (HPLC) [1]

Appearance A crystalline solid, yellow-white [2][3]

Solubility in DMSO 20 - 100 mg/mL [1][2][3][4][5][6]

EC₅₀ for Cdc42 2.1 µM (wild type) [1][3][5]

Storage (Solid) -20°C for up to 4 years [3]

Storage (Stock Solution)
-20°C for up to 1 month; -80°C

for longer-term
[4][7]

Experimental Protocols
Protocol 1: Preparation of a 10 mM ML141 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of ML141 in DMSO. It is

crucial to use high-purity, anhydrous DMSO to ensure the stability and solubility of the

compound.[5][6]

Materials:

ML141 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)
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Procedure:

Equilibrate ML141: Allow the vial of ML141 powder to warm to room temperature before

opening to prevent condensation of moisture.

Weigh ML141: Carefully weigh out the desired amount of ML141 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.075

mg of ML141 (Molecular Weight = 407.49 g/mol ).

Add DMSO: Add the appropriate volume of anhydrous DMSO to the ML141 powder. For a

10 mM stock solution, if you weighed 4.075 mg of ML141, add 1 mL of DMSO.

Dissolve ML141: Close the tube or vial tightly and vortex thoroughly until the compound is

completely dissolved. If necessary, sonication can be used to aid dissolution.[4] Visually

inspect the solution to ensure there are no undissolved particles.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.[8] Store the aliquots at -20°C for

short-term use (up to one month) or at -80°C for long-term storage.[4][7]
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Figure 1: Workflow for ML141 Stock Solution Preparation.
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Signaling Pathway and Mechanism of Action
ML141 is a selective inhibitor of Cdc42, a member of the Rho family of small GTPases.[3]

Cdc42 cycles between an active GTP-bound state and an inactive GDP-bound state. In its

active state, Cdc42 interacts with downstream effectors to regulate various cellular processes,

including cytoskeletal organization, cell polarity, and cell migration.[3] ML141 acts as a non-

competitive, allosteric inhibitor, preventing Cdc42 from adopting its active conformation and

interacting with its effectors.[1][3][5]
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Figure 2: ML141 Inhibition of the Cdc42 Signaling Pathway.
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General Experimental Workflow Using ML141 Stock
Solution
The following diagram illustrates a typical workflow for using the prepared ML141 stock solution

in a cell-based assay.
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Figure 3: Typical Workflow for a Cell-Based Assay with ML141.
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Note on Final DMSO Concentration: When preparing the final working solution for cell-based

assays, it is important to consider the final concentration of DMSO. High concentrations of

DMSO can be toxic to cells.[9][10] It is recommended to keep the final DMSO concentration in

the culture medium below 0.5% (v/v) and to include a vehicle control (medium with the same

concentration of DMSO as the ML141-treated samples) in your experiments.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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